Cas no 959238-03-0 (3-Isobutylpyrrolidine)

• Product name: 3-Isobutylpyrrolidine
• CAS No: 959238-03-0
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD07383547
• CID: 1073269
• PubChem ID: 22975332

3-Isobutylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-Isobutylpyrrolidine
• 3-(2-methylpropyl)pyrrolidine
• 3-Isobutylpyrrolidine hydrochloride
• 3-isobutylpyrrolidine, AldrichCPR
• (3S)-3-ISOBUTYLPYRROLIDINE
• (3R)-3-ISOBUTYLPYRROLIDINE
• MFCD07383547
• DTXSID00629275
• EN300-96598
• 1260619-35-9
• AKOS005174170
• AB66512
• 959238-03-0
• SCHEMBL1517058
• FT-0681569
• LS-04155
• Z979422218
• 1260619-51-9
• AB66515
• HIYDGLLISXSAIC-UHFFFAOYSA-N
• DA-00154
• ALBB-013351
• Pyrrolidine, 3-(2-methylpropyl)-

• MDL： MFCD07383547
• Inchi： InChI=1S/C8H17N/c1-7(2)5-8-3-4-9-6-8/h7-9H,3-6H2,1-2H3
• InChI Key： HIYDGLLISXSAIC-UHFFFAOYSA-N
• SMILES： CC(C)CC1CCNC1

Computed Properties

• Exact Mass: 127.13600
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 160.1±8.0 °C at 760 mmHg
• Flash Point: 41.5±16.5 °C
• Refractive Index: 1.431
• PSA: 12.03000
• LogP: 1.97080
• Vapor Pressure: 2.4±0.3 mmHg at 25°C

3-Isobutylpyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

3-Isobutylpyrrolidine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-Isobutylpyrrolidine

Introduction to CAS No. 959238-03-0: 3-Isobutylpyrrolidine

CAS No. 959238-03-0, commonly referred to as 3-isobutylpyrrolidine, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of heterocyclic amines, specifically pyrrolidines, which are five-membered rings containing one nitrogen atom. The isobutyl substituent attached at the third position of the pyrrolidine ring imparts unique chemical and physical properties to the molecule, making it a valuable compound in various applications.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of 3-isobutylpyrrolidine. Researchers have explored catalytic asymmetric synthesis techniques, which not only enhance the efficiency of production but also enable the preparation of enantiomerically pure compounds. These methods are particularly significant in pharmaceutical applications, where stereochemistry plays a critical role in drug efficacy and safety.

The structure of 3-isobutylpyrrolidine is characterized by its rigid five-membered ring system and the bulky isobutyl group. This combination provides the compound with unique electronic and steric properties, making it an ideal candidate for use as a building block in organic synthesis. Recent studies have highlighted its potential as a chiral ligand in asymmetric catalysis, where it has been employed to catalyze enantioselective reactions such as aldol additions and Michael additions.

In terms of applications, 3-isobutylpyrrolidine has found utility in various fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it has been used as a component in drug delivery systems due to its ability to form stable complexes with bioactive molecules. Additionally, its role as a precursor in the synthesis of complex natural products has been extensively documented in recent literature.

One of the most promising areas of research involving CAS No. 959238-03-0 is its application in polymer chemistry. Scientists have investigated its use as a monomer in the synthesis of novel polyamides and polyurethanes, which exhibit enhanced mechanical and thermal properties compared to conventional materials. These findings have opened up new avenues for its use in advanced materials development.

From an environmental standpoint, researchers have also explored the biodegradation potential of 3-isobutylpyrrolidine. Studies indicate that under specific microbial conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This aspect is particularly relevant given the increasing emphasis on sustainable chemistry practices across industries.

In conclusion, CAS No. 959238-03-0 (3-isobutylpyrrolidine) is a multifaceted compound with a wide range of applications across diverse fields. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.